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Audience: Researchers, scientists, and drug development professionals.
Introduction:

Reactive Black 39 is a bifunctional reactive dye, meaning it contains two reactive groups that
can form covalent bonds with the hydroxyl groups of cellulosic fibers such as cotton.[1][2] This
dual-bonding capability generally results in higher fixation efficiency and improved wet fastness
properties compared to monofunctional reactive dyes.[1][2] Chemically, it is a double azo dye
with a complex molecular structure.[3] These application notes provide a comprehensive
protocol for the use of Reactive Black 39 in the exhaust dyeing of cotton textiles, detailing the
necessary parameters, procedures, and safety precautions.

Physicochemical Properties and Fastness Data

A summary of the key properties of Reactive Black 39 is provided below. This data is essential
for understanding the dye's performance and for optimizing the dyeing process.

Table 1: Physicochemical Properties of Reactive Black 39
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Property

Value

Reference

C.l. Name

Reactive Black 39

[3]4]

Molecular Formula

C25H14CIN10NasO16Ss

[3]

Molecular Weight

1021.16 g/mol

[3]4]

Appearance

Black Powder

[4]

Solubility in Water

>300 g/L

[4]

Table 2: Colorfastness Properties of Reactive Black 39 on Cotton Fabric

Fastness Test Grade (ISO Standards) Reference
Light (ISO 105 B02) 5-6 [4]
Washing (ISO 105 C06) 4-5 [5]
Water (Severe, 1ISO 105 EO1) 4-5 [4]
Perspiration (Alkaline, ISO 105
-5 [4]

EO4)
Perspiration (Acid, ISO 105

4-5 [4]
EO4)
Rubbing (Dry, ISO 105 X12) 4-5 [4][5]
Rubbing (Wet, ISO 105 X12) 3-4 [4][5]
Chlorine Bleaching 3 [5]

Experimental Protocol: Exhaust Dyeing of Cotton
with Reactive Black 39

This protocol outlines the step-by-step procedure for dyeing cotton fabric with Reactive Black

39 using the exhaust method. This method involves immersing the textile material in a dye bath

of a specific liquor ratio and gradually increasing the temperature to facilitate dye uptake and

fixation.
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Materials and Reagents

» Scoured and bleached cotton fabric

» Reactive Black 39 dye powder

e Glauber's salt (Sodium Sulfate, Na2SO4) or Common Salt (Sodium Chloride, NaCl)
e Soda ash (Sodium Carbonate, Na2COs)

e Acetic acid (CHsCOOH)

o Wetting agent

e Sequestering agent

e Anti-creasing agent

e Neutral soap

» Distilled or deionized water

Equipment

e Laboratory-scale dyeing machine (e.g., Glycerine bath beaker dyeing machine)

Beakers and graduated cylinders

Stirring rods

pH meter

Heating plate with magnetic stirrer

Analytical balance

Pre-treatment of Cotton Fabric

Ensure the cotton fabric is well-prepared for dyeing. The material should be thoroughly scoured
and bleached to remove natural impurities, waxes, and any sizing agents. This ensures uniform
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dye penetration and fixation. A final rinse to remove any residual chemicals is crucial.

Dye Bath Preparation and Dyeing Cycle

The following parameters are recommended for a typical exhaust dyeing process. Adjustments
may be necessary based on the desired shade depth and specific equipment.

Table 3: Recommended Dyeing Parameters for Reactive Black 39

Parameter Recommended Value Purpose

Depends on desired color
Shade Depth (% owf*) 0.5% - 5%

intensity
_ _ Ratio of the weight of goods to
Liquor Ratio 1:10- 1:20
the volume of the dye bath
Promotes dye exhaustion onto
Glauber's Salt 40 - 80 g/L _
the fiber[6][7]
Creates alkaline pH for dye
Soda Ash 10-20g/L o
fixation[6][7]
] Optimal temperature for
Dyeing Temperature 60 - 80°C ) o
reaction and fixation[8]
) ] ] Total time for exhaustion and
Dyeing Time 60 - 90 minutes o
fixation
o Alkaline condition necessary
pH for Fixation 10.5-11.5

for covalent bond formation

*% owf = on the weight of the fabric
Procedure:

o Set the Dye Bath: Prepare the dye bath at room temperature (25-30°C) with the required
amount of water. Add a wetting agent (e.g., 1 g/L) and a sequestering agent (e.g., 1 g/L) to
improve water quality and fabric wettability.[6] An anti-creasing agent may also be added to
prevent fabric marks.[6]
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e Add Fabric: Introduce the pre-wetted cotton fabric into the dye bath. Run the machine for 10
minutes to ensure even wetting and temperature equilibrium.

» Add Dye: Dissolve the pre-weighed Reactive Black 39 dye powder in a small amount of
warm water (around 50°C) and add it to the dye bath.[9] Run for an additional 10-15 minutes.

o Exhaustion Phase: Gradually add the required amount of Glauber's salt or common salt to
the dye bath in portions over 20-30 minutes. This increases the dye's affinity for the fiber,
promoting its migration from the water to the fabric.[6]

o Raise Temperature: Increase the temperature of the dye bath to the target dyeing
temperature (e.g., 60°C) at a rate of 1-2°C per minute. Continue dyeing at this temperature
for 30 minutes to allow for dye leveling and penetration.

o Fixation Phase: Add the pre-dissolved soda ash to the dye bath to raise the pH to 10.5-11.5.
This initiates the chemical reaction between the dye and the cellulose fiber.[6][10] Continue
the dyeing process for another 45-60 minutes at the target temperature for complete fixation.

o Cool Down: After the fixation period, cool the dye bath down to approximately 60°C before
draining.
Post-Dyeing Washing (Wash-Off)

Proper washing is critical to remove unfixed and hydrolyzed dye, ensuring good wet fastness
properties.[11]

Cold Rinse: Drain the dye bath and give the fabric a cold rinse to remove surface dye and
alkali.

» Hot Rinse: Rinse the fabric with hot water (70-80°C).

e Soaping: Wash the dyed fabric in a fresh bath with a neutral soap (e.g., 2 g/L) at or near
boiling temperature (95-100°C) for 10-15 minutes. This step is crucial for removing
hydrolyzed dye.[9]

e Hot and Cold Rinses: Follow the soaping with another hot rinse and then a final cold rinse.
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» Neutralization: If necessary, neutralize the fabric in a bath containing a small amount of
acetic acid (e.g., 0.5-1.0 g/L) to bring the pH back to neutral.[6]

» Drying: Squeeze or centrifuge the fabric to remove excess water and then dry it in an oven
or air-dry.

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the key stages of the exhaust dyeing protocol for Reactive
Black 39.
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Caption: Experimental workflow for exhaust dyeing with Reactive Black 39.
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Signaling Pathway: Dye-Fiber Fixation

This diagram illustrates the chemical reaction pathway for the covalent bonding of a
bifunctional reactive dye, like Reactive Black 39, to a cellulose fiber under alkaline conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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